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Introduction

The measurement of Total Antioxidant Capacity (TAC) in biological samples such as human
serum is a critical indicator of an organism's ability to counteract oxidative stress, which is
implicated in numerous diseases. The Cupric Reducing Antioxidant Capacity (CUPRAC) assay
is a robust and versatile method for determining TAC. This method is based on the reduction of
the Cu(ll)-Neocuproine complex to the more stable Cu(l)-Neocuproine complex by antioxidants
present in the sample. The resulting chromophore has a maximum absorbance at 450 nm, and
the absorbance is directly proportional to the total antioxidant capacity of the sample.[1][2][3][4]

[5]

The CUPRAC assay offers several advantages, including its operation at a physiological pH, its
ability to measure both hydrophilic and lipophilic antioxidants, and the stability of the reagents.
[1][6] This makes it a superior choice compared to other methods like the FRAP assay, which
may not be responsive to certain thiol-type antioxidants such as glutathione.[1][2][3][6]

Principle of the Method

The CUPRAC assay relies on the reduction of cupric ions (Cu?*) to cuprous ions (Cu™*) by the
antioxidants present in the serum sample. In the presence of neocuproine (2,9-dimethyl-1,10-
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phenanthroline), the resulting cuprous ions form a stable, colored complex with a maximum

absorbance at 450 nm.[5][7][8] The intensity of the color is directly proportional to the

concentration of antioxidants in the sample.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the CUPRAC assay for

total antioxidant capacity in human serum.

Table 1: Reagent and Standard Concentrations

Reagent/Standard Concentration Solvent
Copper (1) Chloride (CuCl2) 10 mM Deionized Water
Neocuproine 7.5 mM Ethanol
Ammonium Acetate Buffer 1.0M,pH 7.0 Deionized Water

Stock solutions typically 1-2
Trolox (Standard)

Ethanol or appropriate solvent

mM
Table 2: Assay Parameters
Parameter Value
Wavelength of Maximum Absorbance (Amax) 450 nm
Incubation Time 30 minutes[7][9][10][11]

Room Temperature (or 50°C for slow-reacting

Incubation Temperature

antioxidants)[1][2][3][9]

pH

7.0[7][9][10]

Intra-assay Coefficient of Variation (CV)

0.7%[1][2][3][6]

Inter-assay Coefficient of Variation (CV)

1.5%I[1][2][3][6]

Experimental Protocols
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This section provides a detailed methodology for determining the total antioxidant capacity of
human serum using the CUPRAC method. The protocol is divided into reagent preparation,
sample preparation (for hydrophilic and lipophilic antioxidants), and the assay procedure.

Reagent Preparation

o Copper (Il) Chloride Solution (10 mM): Dissolve the appropriate amount of CuCl2:2Hz20 in
deionized water.[12]

o Neocuproine Solution (7.5 mM): Dissolve the appropriate amount of neocuproine in 96%
ethanol.[10][12]

o Ammonium Acetate Buffer (1.0 M, pH 7.0): Dissolve ammonium acetate in deionized water
and adjust the pH to 7.0.[10][12]

o Trolox Standard Solutions: Prepare a stock solution of Trolox in ethanol. From the stock
solution, prepare a series of standard solutions of known concentrations for generating a
calibration curve.

Sample Preparation

For Hydrophilic Antioxidants:

o To precipitate proteins, add perchloric acid to the serum sample.

o Centrifuge the mixture.

o Collect the supernatant, which contains the hydrophilic antioxidants.[1][2][3]
For Lipophilic Antioxidants:

¢ Mix the serum sample with an ethanolic solution.

o Extract the lipophilic antioxidants using n-hexane.

» Centrifuge the mixture and collect the n-hexane layer containing the lipophilic antioxidants.[1]

[2][3]
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Assay Procedure

Pipette 1.0 mL of the Copper (II) Chloride solution into a test tube.
Add 1.0 mL of the Neocuproine solution to the test tube.
Add 1.0 mL of the Ammonium Acetate buffer to the test tube.

Add the serum extract (either hydrophilic or lipophilic fraction) or Trolox standard solution to
the test tube.

Bring the final volume to a consistent total volume with the appropriate solvent (deionized
water for hydrophilic fraction, ethanol/hexane for lipophilic fraction).

Mix the contents of the tube thoroughly.
Incubate the reaction mixture at room temperature for 30 minutes.[7][11]

Measure the absorbance of the solution at 450 nm against a reagent blank.[1][2][3][10] The
reagent blank is prepared by mixing all the reagents without the sample or standard.[12]

Construct a calibration curve by plotting the absorbance of the Trolox standards against their
concentrations.

Determine the total antioxidant capacity of the serum sample from the calibration curve and
express the results as Trolox equivalents.

Visualizations
CUPRAC Assay Principle
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Caption: Principle of the CUPRAC assay.

Experimental Workflow

© 2025 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/product/b1403243?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1403243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Preparation
Reagent Preparation Serum Sample Preparation .
(CuClz, Neocuproine, Buffer) (Hydrophilic & Lipophilic Separation) e r S I U e
Aspay
Y
Mix Reagents with
> Sample/Standard <

\

Incubate for 30 min
at Room Temperature

Y

Measure Absorbance
at 450 nm

Data A‘;lalysis

Generate Calibration Curve
using Trolox Standards

Calculate Total Antioxidant Capacity

Click to download full resolution via product page

Caption: Experimental workflow for the CUPRAC assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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